Cas no 1186526-25-9 (ethyl 4-methoxy-3-oxopentanoate)
ethyl 4-methoxy-3-oxopentanoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-methoxy-3-oxopentanoate
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- Inchi: 1S/C8H14O4/c1-4-12-8(10)5-7(9)6(2)11-3/h6H,4-5H2,1-3H3
- InChI Key: QQMFFEQHVIIFDL-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CC(=O)C(OC)C
ethyl 4-methoxy-3-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01052932-5g |
Ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 5g |
¥5882.0 | 2023-04-05 | |
| Enamine | EN300-393026-0.05g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 0.05g |
$174.0 | 2023-07-06 | |
| Enamine | EN300-393026-0.1g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 0.1g |
$257.0 | 2023-07-06 | |
| Enamine | EN300-393026-0.25g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 0.25g |
$367.0 | 2023-07-06 | |
| Enamine | EN300-393026-0.5g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 0.5g |
$579.0 | 2023-07-06 | |
| Enamine | EN300-393026-1.0g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-393026-2.5g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 2.5g |
$1454.0 | 2023-07-06 | |
| Enamine | EN300-393026-5.0g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 5.0g |
$2152.0 | 2023-07-06 | |
| Enamine | EN300-393026-10.0g |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 10.0g |
$3191.0 | 2023-07-06 | |
| 1PlusChem | 1P01BJ4Z-50mg |
ethyl 4-methoxy-3-oxopentanoate |
1186526-25-9 | 95% | 50mg |
$229.00 | 2025-03-19 |
ethyl 4-methoxy-3-oxopentanoate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on ethyl 4-methoxy-3-oxopentanoate
Professional Introduction to Ethyl 4-Methoxy-3-Oxopentanoate (CAS No. 1186526-25-9)
Ethyl 4-methoxy-3-oxopentanoate, a compound with the chemical formula C8H12O3 and a CAS number of 1186526-25-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains.
The compound is characterized by the presence of a carboxylate ester group and a methoxy substituent, which contribute to its reactivity and versatility. The ester functionality makes it a valuable intermediate in synthetic chemistry, while the methoxy group introduces additional possibilities for further functionalization. These features have positioned ethyl 4-methoxy-3-oxopentanoate as a compound of interest in the development of novel synthetic pathways and bioactive molecules.
In recent years, there has been growing interest in the applications of ethyl 4-methoxy-3-oxopentanoate in pharmaceutical research. Its structural motif is reminiscent of several bioactive natural products, which has prompted investigations into its potential pharmacological properties. Specifically, researchers have been exploring its role as a precursor in the synthesis of more complex molecules that exhibit therapeutic effects.
One particularly exciting area of research involves the use of ethyl 4-methoxy-3-oxopentanoate in the development of enzyme inhibitors. The ester and methoxy groups provide multiple sites for interaction with biological targets, making it a promising candidate for designing molecules that can modulate enzyme activity. For instance, studies have shown that derivatives of this compound can interact with specific enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders.
The synthesis of ethyl 4-methoxy-3-oxopentanoate itself is another area where advancements have been made. Modern synthetic techniques have enabled more efficient and scalable production methods, which are crucial for both academic research and industrial applications. These methods often involve catalytic processes that minimize byproduct formation, aligning with the growing emphasis on green chemistry principles.
Furthermore, the compound's role in material science cannot be overlooked. Ethyl 4-methoxy-3-oxopentanoate has been explored as a monomer or intermediate in the synthesis of polymers with unique properties. Its ability to undergo polymerization reactions opens up possibilities for creating materials with tailored characteristics, such as enhanced biodegradability or improved mechanical strength.
The intersection of ethyl 4-methoxy-3-oxopentanoate with computational chemistry has also yielded intriguing results. Molecular modeling studies have helped researchers understand its behavior at a molecular level, providing insights into how it might interact with other molecules. These computational approaches are increasingly integral to drug discovery processes, as they allow for rapid screening of potential candidates before experimental validation.
In conclusion, ethyl 4-methoxy-3-oxopentanoate (CAS No. 1186526-25-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical research, particularly in the development of enzyme inhibitors and bioactive molecules. Advances in synthetic chemistry and material science continue to expand its applications, while computational methods provide powerful tools for understanding its behavior. As research progresses, it is likely that new and innovative uses for ethyl 4-methoxy-3-oxopentanoate will emerge, further solidifying its importance in the scientific community.
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